Cas no 1058485-16-7 (N-(butan-2-yl)-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide)

• Product Name: N-(butan-2-yl)-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide
• CAS No: 1058485-16-7
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 6175780
• PubChem ID: 45284795
• Update Time: 2025-06-23

N-(butan-2-yl)-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(butan-2-yl)-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide
• AKOS024501267
• N-(sec-butyl)-2-(6-oxo-4-(p-tolyl)pyrimidin-1(6H)-yl)acetamide
• F5228-0186
• 1058485-16-7
• N-butan-2-yl-2-[4-(4-methylphenyl)-6-oxopyrimidin-1-yl]acetamide

• Inchi： 1S/C17H21N3O2/c1-4-13(3)19-16(21)10-20-11-18-15(9-17(20)22)14-7-5-12(2)6-8-14/h5-9,11,13H,4,10H2,1-3H3,(H,19,21)
• InChI Key： ZUFKGCPPMDFKQF-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(=CC1=O)C1C=CC(C)=CC=1)NC(C)CC

Computed Properties

• Exact Mass: 299.16337692g/mol
• Monoisotopic Mass: 299.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.8Ų

Additional information on N-(butan-2-yl)-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide

Comprehensive Overview of N-(butan-2-yl)-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide (CAS No. 1058485-16-7)

N-(butan-2-yl)-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide, with the CAS number 1058485-16-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and applications in drug development. The molecular structure features a 4-methylphenyl group attached to a dihydropyrimidinone core, coupled with an acetamide side chain. Such structural motifs are often explored for their potential in modulating enzyme activity or receptor interactions, making this compound a subject of interest in medicinal chemistry.

In recent years, the demand for pyrimidine-based compounds has surged due to their relevance in treating various health conditions. Researchers are particularly intrigued by the 6-oxo-1,6-dihydropyrimidin-1-yl moiety, which is a common pharmacophore in inhibitors targeting inflammatory pathways or metabolic disorders. The inclusion of a butan-2-yl group in the structure enhances the compound's lipophilicity, potentially improving its bioavailability—a critical factor in drug design. This aligns with current trends in small-molecule drug discovery, where optimizing pharmacokinetic properties is a priority.

The synthesis of CAS 1058485-16-7 typically involves multi-step organic reactions, including condensation and acylation processes. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methods are frequently searched by chemists and quality control professionals, reflecting the compound's industrial and academic significance. Additionally, the compound's stability under various conditions (e.g., pH, temperature) is a topic of ongoing research, as it impacts formulation strategies for potential therapeutics.

From an SEO perspective, queries related to "pyrimidine acetamide derivatives" or "biological activity of dihydropyrimidinones" often lead to discussions about this compound. Its potential applications in cancer research and neurodegenerative diseases are also frequently explored, given the role of similar structures in modulating cellular pathways. Furthermore, the compound's molecular weight (C₁₇H₂₁N₃O₂) and solubility data are commonly sought-after details for laboratory protocols.

In conclusion, N-(butan-2-yl)-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide represents a promising scaffold for further investigation. Its structural features and potential bioactivity make it a valuable candidate for researchers focusing on targeted therapy development and mechanistic studies. As the scientific community continues to explore novel heterocyclic compounds, this molecule stands out for its versatility and relevance to contemporary health challenges.